1. Home
  2. Product
  3. Reference Standards
  4. [4-[(2-Amino-3-methyl-1-oxobutyl)amino]-2-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-carbamic Acid 5-T
[4-[(2-Amino-3-methyl-1-oxobutyl)amino]-2-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-carbamic Acid 5-T [4-[(2-Amino-3-methyl-1-oxobutyl)amino]-2-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-carbamic Acid 5-T
Brand Name: Vulcanchem
CAS No.: 765875-58-9
VCID: VC0041518
InChI: InChI=1S/C28H36N4O4S/c1-19(2)26(29)27(34)31-22(13-20-9-5-3-6-10-20)15-25(33)24(14-21-11-7-4-8-12-21)32-28(35)36-17-23-16-30-18-37-23/h3-12,16,18-19,22,24-26,33H,13-15,17,29H2,1-2H3,(H,31,34)(H,32,35)/t22-,24-,25-,26-/m0/s1
SMILES: CC(C)C(C(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)N
Molecular Formula: C28H36N4O4S
Molecular Weight: 524.7 g/mol

[4-[(2-Amino-3-methyl-1-oxobutyl)amino]-2-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-carbamic Acid 5-T

CAS No.: 765875-58-9

Reference Standards

VCID: VC0041518

Molecular Formula: C28H36N4O4S

Molecular Weight: 524.7 g/mol

[4-[(2-Amino-3-methyl-1-oxobutyl)amino]-2-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-carbamic Acid 5-T - 765875-58-9

CAS No. 765875-58-9
Product Name [4-[(2-Amino-3-methyl-1-oxobutyl)amino]-2-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-carbamic Acid 5-T
Molecular Formula C28H36N4O4S
Molecular Weight 524.7 g/mol
IUPAC Name 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-5-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-hydroxy-1,6-diphenylhexan-2-yl]carbamate
Standard InChI InChI=1S/C28H36N4O4S/c1-19(2)26(29)27(34)31-22(13-20-9-5-3-6-10-20)15-25(33)24(14-21-11-7-4-8-12-21)32-28(35)36-17-23-16-30-18-37-23/h3-12,16,18-19,22,24-26,33H,13-15,17,29H2,1-2H3,(H,31,34)(H,32,35)/t22-,24-,25-,26-/m0/s1
Standard InChIKey JJZMZBZVLFGIEU-GKXKVECMSA-N
Isomeric SMILES CC(C)[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C[C@@H]([C@H](CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)N
SMILES CC(C)C(C(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)N
Canonical SMILES CC(C)C(C(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)N
Synonyms Thiazol-5-ylmethyl ((2S,3S,5S)-5-((S)-2-amino-3-methylbutanamido)-3-hydroxy-1,6-diphenylhexan-2-yl)carbamate
PubChem Compound 22863038
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19